Cas no 887870-80-6 (N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide)

• Product Name: N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide
• CAS No: 887870-80-6
• MF: C₁₇H₁₂N₄O₆
• MW: 368.30038356781
• CID: 6207572
• PubChem ID: 4340176
• Update Time: 2025-07-14

N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide
• 887870-80-6
• AKOS024586437
• AB00668981-01
• F0608-0005
• N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-4-nitrobenzamide
• N-[5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl]-4-nitrobenzamide

• Inchi： 1S/C17H12N4O6/c22-15(10-1-4-12(5-2-10)21(23)24)18-17-20-19-16(27-17)11-3-6-13-14(9-11)26-8-7-25-13/h1-6,9H,7-8H2,(H,18,20,22)
• InChI Key： PCMOFNLTUNUHRN-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC(C3=NN=C(NC(C4C=CC(=CC=4)[N+](=O)[O-])=O)O3)=CC1=2

Computed Properties

• Exact Mass: 368.07568412g/mol
• Monoisotopic Mass: 368.07568412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 132Ų

Additional information on N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide

Recent Advances in the Study of N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide (CAS: 887870-80-6)

The compound N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide (CAS: 887870-80-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the role of this compound as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The structural uniqueness of the 1,3,4-oxadiazole moiety, combined with the nitrobenzamide group, contributes to its high binding affinity and selectivity. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate the interaction between this compound and its target proteins, providing valuable insights for further drug development.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and modulating immune responses. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide exhibited significant anti-proliferative effects against several cancer cell lines, including breast and lung carcinomas. The compound's ability to induce apoptosis and inhibit angiogenesis was particularly noteworthy.

Further investigations into the pharmacokinetics and toxicity profile of this compound are underway. Preliminary data suggest favorable bioavailability and minimal off-target effects, making it a viable candidate for preclinical development. However, challenges such as metabolic stability and formulation optimization remain to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, N-5-(2,3-dihydro-1,4-benzodioxin-6-yl)-1,3,4-oxadiazol-2-yl-4-nitrobenzamide represents a promising lead compound in the search for novel therapeutics. Its multifaceted biological activities and well-characterized mechanism of action underscore its potential in addressing unmet medical needs. Future research should focus on refining its pharmacological properties and exploring its therapeutic potential in diverse disease models.